Cas no 3112-88-7 (Benzyl Phenyl Sulfone)

• Product Name: Benzyl Phenyl Sulfone
• CAS No: 3112-88-7
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• MDL: MFCD00025040
• CID: 84620
• PubChem ID: 76561
• Update Time: 2025-10-29

Benzyl Phenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• (Benzylsulfonyl)benzene
• Benzyl phenyl sulphone
• Benzyl phenyl sulfone
• benzenesulfonylmethylbenzene
• EINECS 221-477-3
• Phenyl benzyl sulfone
• Sulfone,benzyl phenyl
• [(Phenylmethyl)sulphonyl]benzene
• AKOS015898751
• CHEMBL189988
• BRN 2049938
• Maybridge4_001972
• Sulfone, benzyl phenyl
• 33EH6K4PRB
• benzylsulfonyl-benzene
• ((Phenylmethyl)sulfonyl)benzene
• Benzene, ((phenylmethyl)sulfonyl)-, (9CI)
• NSC-15407
• DTXSID10185059
• B3080
• SCHEMBL780337
• NSC15407
• SY049707
• [(benzenesulfonyl)methyl]benzene
• NCGC00177060-01
• NS00046563
• 3112-88-7
• EN300-299418
• MFCD00025040
• BENZYLSULFONYLBENZENE
• Phenylbenzylsulfon
• [(Phenylmethyl)sulfonyl]benzene
• BRD-K17304618-001-01-4
• 4-06-00-02647 (Beilstein Handbook Reference)
• FT-0622779
• Benzene, [(phenylmethyl)sulfonyl]-
• Benzene, ((phenylmethyl)sulfonyl)-,
• D88979
• WLN: WSR&1R
• FS-1058
• Z291973110
• A820734
• AI3-08944
• CS-0143425
• ((Phenylmethyl)sulphonyl)benzene
• Phenylbenzylsulfone
• phenylmethanesulfonylbenzene
• NSC 15407
• HMS1526J14
• BDBM22780
• Benzylphenylsulphone
• DB-047972
• Benzyl Phenyl Sulfone

• MDL： MFCD00025040
• Inchi： 1S/C13H12O2S/c14-16(15,13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： FABCMLOTUSCWOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CC=1)(=O)=O
• BRN： 2049938

Computed Properties

• Exact Mass: 232.05600
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: crystal
• Density: 1.2321 (rough estimate)
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 344.47°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 42.52000
• LogP: 3.74130
• Solubility: Not available

Benzyl Phenyl Sulfone Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S36/37/39-S26
• RTECS：WR2700000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on Benzyl Phenyl Sulfone

Benzyl Phenyl Sulfone (CAS No. 3112-88-7): A Comprehensive Overview

Benzyl Phenyl Sulfone, with the chemical formula C₁₄H₁₂SO₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its CAS number, 3112-88-7, uniquely identifies it in scientific literature and industrial applications. This sulfone derivative has garnered attention due to its versatile reactivity and potential applications in drug development, material science, and synthetic chemistry.

The structure of Benzyl Phenyl Sulfone consists of a benzyl group attached to a phenyl ring, both linked by a sulfone (SO₂) bridge. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the sulfone moiety enhances the compound's solubility in polar solvents and its reactivity in various chemical transformations.

In recent years, Benzyl Phenyl Sulfone has been explored for its pharmacological properties. Studies have indicated its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The sulfone group is known for its ability to modulate enzyme activity and interact with biological targets, making it a promising scaffold for drug discovery.

One of the most intriguing aspects of Benzyl Phenyl Sulfone is its role in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in inflammatory pathways. Preliminary studies suggest that certain analogs exhibit significant anti-inflammatory effects, comparable to existing therapeutic agents.

The synthesis of Benzyl Phenyl Sulfone typically involves the reaction of benzyl bromide with phenyl sulfonyl chloride in the presence of a base catalyst. This reaction proceeds via nucleophilic substitution, yielding the desired product with high efficiency. The process can be optimized for scalability, making it suitable for industrial production. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic routes, reducing waste and minimizing hazardous byproducts.

The applications of Benzyl Phenyl Sulfone extend beyond pharmaceuticals. In material science, it serves as a precursor for polymers and specialty chemicals. Its ability to form stable cross-linked networks makes it valuable in the development of high-performance materials with tailored properties. Furthermore, its use as a ligand in catalytic systems has been explored, demonstrating its potential in facilitating various organic transformations.

Recent advancements in computational chemistry have further illuminated the utility of Benzyl Phenyl Sulfone. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of novel derivatives. These simulations have helped researchers predict binding affinities and optimize lead compounds for clinical trials. The integration of computational methods with experimental approaches has accelerated the drug discovery process significantly.

The safety profile of Benzyl Phenyl Sulfone is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure workplace safety. Its moderate solubility in water and organic solvents necessitates appropriate storage conditions to prevent degradation. Additionally, its stability under various environmental conditions makes it a reliable choice for industrial applications.

In conclusion, Benzyl Phenyl Sulfone (CAS No. 3112-88-7) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry.